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Compound Focus: Dodemorph acetate

CAS No.: 31717-87-0

Cat. No.: S569962

Regulatory & Chemical Profile of Dodemorph

Aspect Details
EU Approval Expired on 30 November 2024 [1].
Status

Final Expiry Date 30 November 2024 [1].

Reason for The applicant no longer supports the renewal of the approval [1].
Change

Previous Expiry Was previously extended until 30 November 2026 [1].

IUPAC Name 4-cyclododecyl-2,6-dimethylmorpholine [2].
FRAC Code 5 (Morpholines) [2] [3].
Mode of Action Systemic fungicide with protective and curative action; inhibits sterol biosynthesis

in membranes [2] [3].
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Experimental Protocols for Analysis

While the search results do not contain specific experimental data on dodemorph's performance against
alternatives, they do provide context on general methodologies for pesticide residue analysis, which are

relevant for the comparative studies you are compiling.

e Multi-Residue Screening in Complex Matrices: For analyzing pesticide residues in challenging
matrices like high-fat aquatic products, one established method involves a modified QUEChERS
(Quick, Easy, Cheap, Effective, Rugged, and Safe) procedure [4]. The workflow typically involves
extraction with acetonitrile, followed by a dispersive Solid-Phase Extraction (d-SPE) clean-up step
using materials like C18 and PSA to remove fats and fatty acids. The final analysis is often performed
using highly sensitive techniques like UHPLC-Q/Orbitrap MS (Ultra-High Performance Liquid
Chromatography coupled to Quadrupole/Orbitrap Mass Spectrometry) [4].

¢ Ethyl Acetate-Based Multi-Residue Method: Another robust approach for determining pesticide
residues in produce is an ethyl acetate-based extraction method. The modified version of this method
uses dispersive-SPE (with primary-secondary amine and graphitized carbon black) for clean-up and
is designed to be compatible with both GC-MS and LC-MS/MS analysis, allowing for the screening of
hundreds of pesticides [5].

The following diagram illustrates the logical relationship of the key regulatory event for dodemorph:
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Implications for Researchers and Professionals

The expiration of dodemorph's approval has direct implications for the target audience of your guides:

¢ Product Development: Research and development of new plant protection products containing
dodemorph for the EU market is no longer viable.

¢ Comparative Studies: When comparing fungicidal performance, dodemorph should now be treated
as a historical benchmark rather than a currently available option in the EU.

¢ Resistance Monitoring: Continuous monitoring for resistance in fungal pathogens against FRAC
Group 5 (morpholines) remains important, but the context is now one of managing existing resistance
rather than protecting a currently approved product.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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